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Compound of Interest

Compound Name: UNC4203

Cat. No.: B611583 Get Quote

This in-depth technical guide provides a comprehensive overview of the target profile of

UNC4203, a potent and selective inhibitor of the MERTK receptor tyrosine kinase. This

document is intended for researchers, scientists, and drug development professionals

interested in the therapeutic potential of targeting MERTK.

Core Target and Selectivity
UNC4203 is a small molecule inhibitor that primarily targets MERTK (MER Tyrosine Kinase), a

member of the TAM (TYRO3, AXL, MERTK) family of receptor tyrosine kinases. It exhibits high

potency against MERTK with significant selectivity over the other TAM family members, AXL

and TYRO3, as well as the FMS-like tyrosine kinase 3 (FLT3).

Table 1: In Vitro Kinase Inhibition Profile of UNC4203
Target IC50 (nM)

MERTK 1.2 - 2.4

TYRO3 9.1 - 42

AXL 80 - 140

FLT3 39 - 90

Note: The range of IC50 values is derived from multiple publicly available sources and may

vary depending on the specific assay conditions.
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Mechanism of Action
UNC4203 functions as an ATP-competitive inhibitor of the MERTK kinase domain. By binding

to the ATP-binding pocket of MERTK, it prevents the phosphorylation of the kinase and

subsequent activation of downstream signaling pathways. The inhibition of MERTK signaling

can lead to direct anti-tumor effects and modulation of the tumor microenvironment.

Signaling Pathways
MERTK is a key regulator of several cellular processes, including cell survival, proliferation,

migration, and efferocytosis (the clearance of apoptotic cells). In cancer, aberrant MERTK

signaling can promote tumor growth and metastasis. UNC4203, by inhibiting MERTK, can

modulate these oncogenic pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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